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Compound of Interest

Compound Name: Chloromethane

Cat. No.: B1201357

This document provides essential safety and logistical information for the proper disposal of
chloromethane (methyl chloride) in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
while maintaining compliance with environmental regulations.

Immediate Safety and Hazard Information

Chloromethane is a colorless, flammable gas with a faint, sweet odor that is not noticeable at
toxic levels.[1] It is crucial to handle this substance with extreme caution due to its significant
health and physical hazards.

Key Hazards:
o Flammability: Extremely flammable gas that may form explosive mixtures with air.[2][3]

o Health Hazards: Suspected of causing cancer and may cause damage to the central
nervous system, liver, and kidneys through prolonged or repeated exposure.[2][4] Toxic if
inhaled.[3][5]

e Pressure Hazard: Contains gas under pressure; may explode if heated.[2]

Personal Protective Equipment (PPE): Before handling chloromethane, ensure the following
PPE is worn:

o Eye Protection: Splash-proof safety goggles.[6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1201357?utm_src=pdf-interest
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp106-c1-b.pdf
https://balchem.com/wp-content/uploads/2024/11/10032gb_CLP_II_134_ATP4_0000_chloormethaan_balchem.pdf
https://www.agilent.com/cs/library/msds/HC-090-1_NAEnglish.pdf
https://balchem.com/wp-content/uploads/2024/11/10032gb_CLP_II_134_ATP4_0000_chloormethaan_balchem.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/methyl-chloride.pdf
https://www.agilent.com/cs/library/msds/HC-090-1_NAEnglish.pdf
https://fr.cpachem.com/msds?num=F9DC.5K.ML&dnl=sd_-_1_component%3B_Chloromethane_%5BCAS_74-87-3%5D_5g_l_in_Methanol_%28P253017%29_%28KE%29.pdf
https://balchem.com/wp-content/uploads/2024/11/10032gb_CLP_II_134_ATP4_0000_chloormethaan_balchem.pdf
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1052AppA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Hand Protection: Insulated gloves.[2]

o Respiratory Protection: A self-contained breathing apparatus (SCBA) may be required if
concentrations in the air are high.[2] Always work in a well-ventilated area, preferably within
a chemical fume hood.[7]

o Protective Clothing: Wear appropriate protective clothing to prevent skin contact.

Quantitative Hazard and Exposure Data

The following table summarizes the key quantitative data related to chloromethane's hazards
and occupational exposure limits.

Parameter Value Reference
Chemical Formula CHsCl [2]
Molecular Weight 50.49 g/mol [2]

CAS Number 74-87-3 [2]
Auto-ignition Temperature 455 °C (851 °F) [3][5]
OSHA PEL (8-hr TWA) 50 ppm [1]

OSHA PEL (Permissible Exposure Limit), TWA (Time-Weighted Average)

Step-by-Step Disposal Procedures

The proper disposal of chloromethane is critical to ensure safety and environmental
protection. Follow these steps for the disposal of waste chloromethane and contaminated
materials.

Step 1: Waste Identification and Classification Chloromethane is classified as a hazardous
waste.[8][9] Under the Resource Conservation and Recovery Act (RCRA), it may fall under the
F-list (non-specific source wastes) or U-list (toxic wastes) depending on its use and
concentration.[10] Consult your institution's Environmental Health and Safety (EHS)
department for specific waste code determination.
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Step 2: Waste Collection and Storage

o Containers: Use only approved, labeled hazardous waste containers for collecting
chloromethane waste.[11] The containers must be in good condition and compatible with
chloromethane.

o Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is
added.[7] The label should clearly state "Hazardous Waste" and "Chloromethane."

o Storage: Store waste containers in a designated, well-ventilated, and cool location, away
from ignition sources and incompatible materials.[5][9] Ensure secondary containment is
used to prevent spills.[9] Do not fill containers beyond 80% capacity to allow for vapor
expansion.[11]

Step 3: Disposal of Liquid and Gaseous Chloromethane

» Professional Disposal: The preferred method for the disposal of significant quantities of
chloromethane is through a licensed hazardous waste disposal company. The most
common technique is incineration in a specialized facility equipped with acid scrubbers to
neutralize the resulting hydrogen chloride gas.[6]

» Never dispose of chloromethane down the sink or in the regular trash.[7]
Step 4: Disposal of Contaminated Materials

o Solid Waste: Materials such as gloves, absorbent pads, and empty containers that are
contaminated with chloromethane must be disposed of as hazardous waste.[7]

o Empty Containers: Empty containers may retain product residue and should be managed as
hazardous waste.[8] They should be taken to an approved waste handling site for recycling
or disposal.[8]

Step 5: Handling Spills

o Small Spills: For a small spill, absorb the material with sand or another non-combustible
absorbent material and place it in a sealed container for disposal.[6] Ensure the area is well-
ventilated.
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» Large Spills: In the event of a large spill, evacuate the area immediately and contact your
institution's EHS or emergency response team.[11] Remove all ignition sources.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
chloromethane waste in a laboratory setting.
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Caption: Workflow for the safe disposal of chloromethane waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1201357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, laboratory professionals can mitigate the risks associated
with chloromethane and ensure its safe and compliant disposal. Always consult your
institution's specific safety protocols and EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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